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Compound of Interest

Compound Name: 4,6-Dichloro-5-nitropyrimidine

Cat. No.: B016160 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of 4,6-
dichloro-5-nitropyrimidine, a key intermediate in the synthesis of various biologically active

molecules.[1] This document includes a summary of its physical properties, detailed

experimental protocols for thermal analysis, and a diagram illustrating its synthetic context.

Core Physicochemical Data
4,6-Dichloro-5-nitropyrimidine is a solid at room temperature, appearing as a white to pale

brown crystalline substance.[1][2] Its key physical properties are summarized in the table

below.

Property Value Source

Melting Point 100 - 103 °C [1][2][3][4]

Boiling Point Data not available

Molecular Formula C₄HCl₂N₃O₂ [1]

Molecular Weight 193.98 g/mol [1][3]

Appearance
White to off-white to pale

brown solid
[1][2]
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Note: The boiling point for 4,6-dichloro-5-nitropyrimidine is not readily available in scientific

literature, which may suggest that the compound decomposes at elevated temperatures before

reaching a boiling point.

Experimental Protocols
The following are detailed methodologies for the determination of the melting point of solid

organic compounds like 4,6-dichloro-5-nitropyrimidine.

Melting Point Determination using a Capillary Tube
Method (Thiele Tube or Melting Point Apparatus)
This method is a standard procedure for determining the melting point of a crystalline solid.

Apparatus:

Glass capillary tubes (sealed at one end)

Thermometer

Thiele tube or a commercial melting point apparatus

Heating medium (e.g., mineral oil for Thiele tube)

Spatula

Mortar and pestle (optional, for pulverizing the sample)

Procedure:

Sample Preparation: A small amount of dry 4,6-dichloro-5-nitropyrimidine is finely

powdered. The open end of a glass capillary tube is pressed into the powder, and the tube is

tapped gently to pack the solid into the sealed end.[5][6][7] The sample should be packed to

a height of 1-2 mm.[5][6]

Apparatus Setup:
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Thiele Tube: The capillary tube is attached to a thermometer with a rubber band or thread,

ensuring the sample is aligned with the thermometer bulb. The thermometer and attached

capillary are then inserted into the Thiele tube containing a heating oil.[5]

Melting Point Apparatus: The capillary tube is inserted into the heating block of the

apparatus.[2][7]

Heating: The apparatus is heated gently. For a preliminary determination, a rapid heating

rate can be used to find an approximate melting range. For an accurate measurement, the

heating rate should be slow, around 1-2 °C per minute, as the temperature approaches the

expected melting point.[2][7]

Observation and Data Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire sample

becomes a clear liquid is recorded as the end of the melting range.[2][7][8] For a pure

compound, this range is typically narrow (0.5-1.0 °C).[2]

Synthetic Pathway and Applications
4,6-Dichloro-5-nitropyrimidine is a versatile synthetic intermediate.[1] It is commonly used in

the development of pharmaceuticals, particularly for cancer and bacterial infection treatments,

as well as in the formulation of agrochemicals like herbicides and fungicides.[1] Its synthesis

typically involves the chlorination of 4,6-dihydroxy-5-nitropyrimidine.

Below is a diagram illustrating the logical workflow of its synthesis and subsequent application.
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Caption: Synthetic workflow of 4,6-dichloro-5-nitropyrimidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. chem.ucalgary.ca [chem.ucalgary.ca]

3. 4,6-ジクロロ-5-ニトロピリミジン ≥97% | Sigma-Aldrich [sigmaaldrich.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b016160?utm_src=pdf-body-img
https://www.benchchem.com/product/b016160?utm_src=pdf-body
https://www.benchchem.com/product/b016160?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/26084
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/d69300
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. 4,6-Dichloro-5-nitropyrimidine | 4316-93-2 [chemicalbook.com]

5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

6. byjus.com [byjus.com]

7. Video: Melting Point Determination of Solid Organic Compounds [jove.com]

8. pennwest.edu [pennwest.edu]

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 4,6-
Dichloro-5-nitropyrimidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016160#4-6-dichloro-5-nitropyrimidine-melting-point-
and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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